Asterone

• CAS RN: 37717-02-5
• Molecular Formula: C21H32O3
• Molecular Weight: 332.5 g/mol
• IUPAC Name: 1-[(3S,5S,6S,8S,10S,13S,14S,17S)-3,6-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
• InChI: InChI=1S/C21H32O3/c1-12(22)15-4-5-16-14-11-19(24)18-10-13(23)6-8-21(18,3)17(14)7-9-20(15,16)2/h7,13-16,18-19,23-24H,4-6,8-11H2,1-3H3/t13-,14-,15+,16-,18+,19-,20+,21+/m0/s1
• InChI Key: KFNFTGFTYYZZRD-VYXAABIESA-N
• Isomeric SMILES: CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC=C3[C@H]2C[C@@H]([C@@H]4[C@@]3(CC[C@@H](C4)O)C)O)C
• SMILES: CC(=O)C1CCC2C1(CC=C3C2CC(C4C3(CCC(C4)O)C)O)C
• synonyms: asterone

Description

Asterone is a natural product found in Lethasterias nanimensis, Asterias rubens, and other organisms with data available.

Scientific Research Applications

1. Uterine Leiomyomata Management

A study conducted by Wilkens et al. (2008) explored the use of Asoprisnil, a selective progesterone receptor modulator, in managing symptomatic uterine leiomyomata. The study focused on evaluating the effects of Asoprisnil on uterine artery blood flow and its impact on leiomyoma symptoms in patients scheduled for hysterectomy. The results showed a moderate reduction in uterine artery blood flow and a significant decrease in the frequency and intensity of bleeding, suggesting its potential application in uterine leiomyomata management (Wilkens et al., 2008).

2. Preterm Birth Prevention

Romero et al. (2012) conducted a systematic review and meta-analysis to evaluate the effectiveness of vaginal progesterone in reducing the risk of preterm birth and improving neonatal morbidity and mortality. The study included high-quality trials and demonstrated that vaginal progesterone significantly reduced the rate of preterm birth and various neonatal complications. This finding indicates the potential of progesterone-related compounds in preventing preterm births (Romero et al., 2012).

3. Hormone-Independent Breast Cancer Treatment

Lamb et al. (2005) investigated the use of progesterone receptor antisense oligonucleotides (asPR) in treating hormone-independent breast cancer in mice. The study found significant inhibition of tumor growth and decreased bromodeoxyuridine uptake in asPR-treated mice. These results support the potential role of progesterone antagonists in treating hormone-independent breast cancers (Lamb et al., 2005).

4. Endometrial and Myometrial Morphology

Williams et al. (2007) examined the impact of Asoprisnil on endometrial, leiomyoma, and myometrial morphology. The study, conducted on patients with uterine leiomyomata treated with Asoprisnil before hysterectomy, showed unique morphological changes in the endometrium and leiomyomata, indicating its role in managing related symptoms (Williams et al., 2007).